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Compound of Interest

Compound Name: N-Boc-N'-ethyl-piperazine-d5

CAS No.: 1246816-56-7

Cat. No.: B565679

Get Quote

Chemical Identity & Identifiers
This compound serves as a deuterated reference standard, specifically labeled on the ethyl

group attached to the N4 nitrogen of the piperazine ring. It is the protected intermediate often

used to synthesize labeled antibiotics or as a standalone internal standard for metabolic

studies.
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Parameter Specification

Chemical Name N-Boc-N'-ethyl-piperazine-d5

Systematic Name tert-Butyl 4-(ethyl-d5)piperazine-1-carboxylate

CAS Number 1246816-56-7

Unlabeled Parent CAS 669050-80-0 (1-Boc-4-ethylpiperazine)

Molecular Formula C₁₁H₁₇D₅N₂O₂

Molecular Weight 219.34 g/mol

Isotopic Purity Typically ≥ 98 atom % D

Appearance Pale yellow oil or low-melting solid

Solubility
Soluble in Methanol, DMSO, Dichloromethane,

Ethyl Acetate

Structural Representation
The deuterium label is located on the ethyl side chain (

), providing a mass shift of +5 Da relative to the unlabeled parent.

Synthesis & Preparation Protocol
The synthesis of N-Boc-N'-ethyl-piperazine-d5 follows a direct alkylation pathway using

commercially available N-Boc-piperazine and deuterated ethyl iodide. This method ensures

high regioselectivity due to the steric bulk of the Boc group protecting the N1 position.

Reaction Pathway Diagram[2][3]
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Figure 1: Synthetic pathway for the mono-alkylation of N-Boc-piperazine using Ethyl Iodide-d5.

Step-by-Step Protocol
Reagents:

N-Boc-piperazine (1.0 eq)[1]

Iodoethane-d5 (1.1 eq)

Potassium Carbonate (

, anhydrous, 2.0 eq)

Acetonitrile (ACN, anhydrous)

Procedure:

Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve N-

Boc-piperazine in anhydrous ACN (0.1 M concentration).

Base Addition: Add anhydrous

to the solution. The suspension acts as an acid scavenger.

Alkylation: Cool the mixture to 0°C in an ice bath. Dropwise add Iodoethane-d5 to control the

exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor

by TLC (System: Hexane/EtOAc 1:1) or LC-MS.[2]

Note: The mono-protected nature of the starting material prevents cross-linking, but over-

alkylation to the quaternary ammonium salt is possible if excess iodide is used.

Workup: Filter off the solid inorganic salts. Concentrate the filtrate under reduced pressure.

Purification: Dissolve the residue in Ethyl Acetate and wash with water and brine. Dry over
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. If necessary, purify via silica gel flash chromatography (Eluent: 0-5% MeOH in DCM).

Applications in Bioanalysis (LC-MS/MS)
N-Boc-N'-ethyl-piperazine-d5 is primarily used as an Internal Standard (IS) for the

quantification of ethyl-piperazine containing drugs. Its N-Boc group can be removed

(deprotected) to yield N-ethylpiperazine-d5, a common metabolite marker.

Internal Standard Workflow
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Figure 2: Standard bioanalytical workflow utilizing N-Boc-N'-ethyl-piperazine-d5 as an internal

standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b565679/docs?utm_src=pdf-body-img#n-boc-n-ethyl-piperazine-d5-technical-specifications-application-guide
https://www.benchchem.com/product/b565679/docs?utm_src=pdf-body#n-boc-n-ethyl-piperazine-d5-technical-specifications-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deprotection for Metabolite Studies
If the study requires the free amine (N-ethylpiperazine-d5), the Boc group is removed using

acidic conditions:

Reagent: Trifluoroacetic acid (TFA) in Dichloromethane (DCM) (1:1 v/v).

Conditions: Stir at Room Temperature for 1 hour.

Yield: Quantitative conversion to the TFA salt of N-ethylpiperazine-d5.

Safety & Handling
Hazards: The compound acts as a skin and eye irritant.[3][4][5] The parent alkylating agent

(Ethyl Iodide) is a potential carcinogen; however, the final product is stable.

Storage: Store at -20°C under an inert atmosphere (Nitrogen or Argon) to prevent oxidation

of the amine or slow hydrolysis of the Boc group.

Stability: Stable for >2 years if stored properly. Avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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